Cas no 898764-52-8 ((4-bromo-2-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

• Product Name: (4-bromo-2-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• CAS No: 898764-52-8
• MF: C₁₈H₁₅BrFNO
• MW: 360.220207452774
• MDL: MFCD03841871
• CID: 1946592
• PubChem ID: 24724646
• Update Time: 2025-09-19

(4-bromo-2-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 4-bromo-2-fluoro-4'-(3-pyrrolinomethyl) benzophenone
• DTXSID30643045
• (4-Bromo-2-fluorophenyl)[4-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
• (4-Bromo-2-fluorophenyl){4-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• 898764-52-8
• 1-{[4-(4-bromo-2-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• (4-Bromo-2-fluorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• 4-BROMO-2-FLUORO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
• MFCD03841871
• AKOS016020083

• MDL： MFCD03841871
• Inchi： 1S/C18H15BrFNO/c19-15-7-8-16(17(20)11-15)18(22)14-5-3-13(4-6-14)12-21-9-1-2-10-21/h1-8,11H,9-10,12H2
• InChI Key： JEHZHFHRIJIGAC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C1C=CC(=CC=1)CN1CC=CC1)=O

Computed Properties

• Exact Mass: 359.03200
• Monoisotopic Mass: 359.03210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.12890

Additional information on (4-bromo-2-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone

Introduction to (4-bromo-2-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone (CAS No. 898764-52-8)

(4-bromo-2-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 898764-52-8, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and fluoro substituents in the aromatic ring enhances its reactivity, making it a valuable scaffold for medicinal chemists.

The molecular structure of this compound consists of two principal aromatic rings connected by a methanone bridge. The first ring is a 4-bromo-2-fluorophenyl group, which imparts electrophilic characteristics, facilitating various chemical reactions. The second ring is a 4-(2,5-dihydropyrrol-1-ylmethyl)phenyl group, which introduces a nitrogen-containing heterocycle, known for its role in modulating biological activity. This dual functionality makes the compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. The compound (CAS No. 898764-52-8) has been studied for its potential to interact with enzymes and receptors involved in various diseases. Its structural features suggest that it may exhibit inhibitory activity against targets such as kinases and other enzymes relevant to cancer and inflammatory disorders. Preliminary studies have indicated promising results in vitro, highlighting its therapeutic potential.

The synthesis of (4-bromo-2-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The bromo and fluoro substituents necessitate careful handling to prevent unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of a bromo group and a fluorine atom provides multiple points of interaction with biological targets, allowing for fine-tuning of pharmacological properties. Additionally, the dihydropyrrole moiety enhances lipophilicity, which is crucial for drug absorption and distribution within the body. These characteristics make it an excellent candidate for developing orally active drugs with improved pharmacokinetic profiles.

The pharmacological profile of (4-bromo-2-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone has been investigated in several preclinical studies. These studies have revealed potential therapeutic effects in models of cancer and inflammation. The compound has shown ability to modulate key signaling pathways involved in disease progression, suggesting its efficacy as an anti-cancer agent. Furthermore, its anti-inflammatory properties have been observed in animal models, indicating its potential as a treatment for chronic inflammatory conditions.

In conclusion, (4-bromo-2-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone (CAS No. 898764-52-8) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will likely yield significant advancements in the treatment of various diseases.